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Compound of Interest

Compound Name:
5-Cyclopropoxy-6-iodopicolinic

acid

Cat. No.: B14809278

Get Quote

Core Scaffold Analysis & Synthetic Methodology

Executive Summary & Structural Logic
5-Cyclopropoxy-6-iodo-pyridine-2-carboxylic acid is a high-value trisubstituted pyridine scaffold

used primarily in the discovery of kinase inhibitors and allosteric modulators.[1] Its structural

utility lies in its three distinct orthogonal handles, allowing for sequential, regioselective

functionalization.[1]

Structural Analysis (The "Why")[1]
C2-Carboxylic Acid: Serves as the "head" group.[1] It is typically converted into amides (e.g.,

N-methylpicolinamide) to engage hydrogen bond donor/acceptor motifs in the ATP-binding

pocket of kinases or specific residues in nuclear receptors.[1]

C5-Cyclopropoxy Group: A bioisostere for methoxy or isopropoxy groups.[1] The cyclopropyl

ring restricts bond rotation, reducing the entropic penalty of binding, while increasing

lipophilicity (
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) and metabolic stability against O-dealkylation compared to standard alkyl ethers.[1]

C6-Iodide: A "soft" electrophilic handle positioned ortho to the ring nitrogen.[1] It is highly

reactive in palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira, Buchwald-

Hartwig) and allows for the late-stage introduction of diversity elements.[1]

Chemical Identity & Properties
Property Data

Chemical Name
5-Cyclopropoxy-6-iodo-pyridine-2-carboxylic

acid

Common Intermediates
Methyl 5-cyclopropoxy-6-iodo-picolinate; 5-

Cyclopropoxy-6-iodo-N-methylpicolinamide

Molecular Formula

C

H

INO

Molecular Weight 305.07 g/mol

Predicted LogP ~2.1 (Acid form)

pKa (Acid)
~3.5 (Pyridine nitrogen electron-withdrawing

effect)

Appearance Off-white to pale yellow solid

Synthetic Methodology
Designing a scalable route to this scaffold requires navigating the reactivity of the pyridine ring.

[1] The "Senior Scientist" approach prioritizes regiocontrol and yield over step count.[1]

Strategy A: The "Directing Group" Approach
(Recommended)
This route leverages the ortho-directing ability of the C5-hydroxyl group for iodination, followed

by cyclopropylation.[1] This avoids the difficult SNAr displacement of unactivated halides.[1]
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Step 1: Regioselective Iodination
Substrate: 5-Hydroxy-pyridine-2-carboxylic acid (or its methyl ester).[1]

Reagents:

,

(aqueous) or

(in DMF).[1]

Mechanism: The C5-hydroxyl group strongly activates the C4 and C6 positions.[1] However,

the ring nitrogen makes C6 more acidic and susceptible to electrophilic attack (or directed

lithiation if using a protected alcohol).[1] Under mild electrophilic conditions (

), iodination occurs preferentially at C6 due to the synergy of the OH activation and the
nitrogen's inductive effect.[1]

QC Check: Monitor by LCMS for di-iodination (C4, C6).

Step 2: O-Cyclopropylation (The Critical Step)
Direct

alkylation with cyclopropyl bromide is kinetically forbidden.[1] Two modern methods are
preferred:[1]

Mitsunobu Reaction: Coupling with cyclopropanol using

.[1] This is effective on small scale but expensive.[1]

Chan-Lam Coupling (Process Preferred): Coupling with cyclopropylboronic acid using

and bipyridine ligand in dichloroethane (DCE) at 70°C.[1]

Strategy B: The Approach (Alternative)
Start: 5-Fluoro-6-iodo-pyridine-2-carboxylic acid (ester).

Reaction: Displacement of the C5-fluorine with cyclopropanol using
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or

.[1]

Risk: The C6-iodine is labile and may also be displaced or undergo hydrodehalogenation

under harsh basic conditions.[1]

Experimental Protocols (Self-Validating Systems)
Protocol 1: Chan-Lam Cyclopropylation (Synthesis of
the Ether)
Objective: Convert Methyl 5-hydroxy-6-iodo-picolinate to Methyl 5-cyclopropoxy-6-iodo-

picolinate.[1]

Setup: To a dry round-bottom flask equipped with a reflux condenser, add Methyl 5-hydroxy-

6-iodo-picolinate (1.0 equiv), Cyclopropylboronic acid (2.0 equiv), and

(1.0 equiv).

Solvent: Add 1,2-Dichloroethane (DCE) [0.2 M concentration].

Base/Ligand: Add 2,2'-Bipyridine (1.0 equiv) and

(2.0 equiv).

Reaction: Heat to 70°C under an air atmosphere (or

balloon) for 16–24 hours. Note: The reaction requires oxygen to reoxidize Cu(I) to Cu(II).[1]

Workup: Cool to RT. Filter through a Celite pad to remove copper salts.[1] Wash the filtrate

with

(sat.[1] aq) to chelate residual copper (blue aqueous layer).[1]

Purification: Flash chromatography (Hexanes/EtOAc). The cyclopropoxy product is less polar

than the hydroxy starting material.[1]

Protocol 2: Hydrolysis to the Free Acid[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemsrc.com/en/cas/54-06-8_1189877.html
https://www.chemsrc.com/en/cas/54-06-8_1189877.html
https://www.chemsrc.com/en/cas/54-06-8_1189877.html
https://www.chemsrc.com/en/cas/54-06-8_1189877.html
https://www.chemsrc.com/en/cas/54-06-8_1189877.html
https://www.chemsrc.com/en/cas/54-06-8_1189877.html
https://www.chemsrc.com/en/cas/54-06-8_1189877.html
https://www.chemsrc.com/en/cas/54-06-8_1189877.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14809278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Dissolve the ester in THF/Water (3:1). Add LiOH·H

O (1.5 equiv).[1] Stir at 0°C to RT for 2 hours.

Quench: Acidify carefully with 1N HCl to pH 3–4. The product typically precipitates.[1]

Isolation: Filter the solid, wash with cold water, and dry under vacuum over

.[1]

Visualization: Synthetic Workflow & Reactivity
The following diagram illustrates the synthesis and downstream utility of the scaffold.

5-Hydroxy-picolinic acid
(Starting Material)

Iodination
(I2, Na2CO3) 5-Hydroxy-6-iodo-picolinateRegioselective C6-I Chan-Lam Coupling

(Cyclopropylboronic acid, Cu(OAc)2)
5-Cyclopropoxy-6-iodo-picolinate

(Target Scaffold)
C5-O-Cyclopropylation

Suzuki Coupling
(Ar-B(OH)2, Pd)Reacts at C6-I

Amide Coupling
(R-NH2, HATU)

Reacts at C2-COOH

Click to download full resolution via product page

Caption: Figure 1. Modular synthesis of 5-cyclopropoxy-6-iodo-pyridine-2-carboxylic acid

showing sequential functionalization logic.

Applications in Drug Discovery
This scaffold is particularly relevant for:

Kinase Inhibitors: The 5-cyclopropoxy group often fits into hydrophobic "back-pockets" of

kinase ATP sites (e.g., in CSF1R or ALK inhibitors), improving potency over simple methoxy

analogs.[1]

Fragment-Based Drug Design (FBDD): The molecule serves as a high-quality fragment with

defined vectors for growth (Acid and Iodide).[1]

PROTAC Linkers: The carboxylic acid allows for attachment to E3 ligase ligands, while the

iodide allows for attachment to the warhead.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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